1H-Imidazole-4-methanol, 1-[(4-methylphenyl)sulfonyl]-

• CAS RN: 139285-00-0
• Molecular Formula: C11H12N2O3S
• Molecular Weight: 252.29 g/mol
• IUPAC Name: [1-(4-methylphenyl)sulfonylimidazol-4-yl]methanol
• InChI: InChI=1S/C11H12N2O3S/c1-9-2-4-11(5-3-9)17(15,16)13-6-10(7-14)12-8-13/h2-6,8,14H,7H2,1H3
• InChI Key: LJKGYZKXYOOYLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=C(N=C2)CO

Description

1H-Imidazole-4-methanol, 1-[(4-methylphenyl)sulfonyl]- is a useful research compound. Its molecular formula is C11H12N2O3S and its molecular weight is 252.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxymethylimidazole hydrochloride (10 g) was suspended in dichloromethane (200 ml). ρ-Toluenesulfonyl chloride (15.58 g) was added and triethylamine (25.8 ml) was added dropwise to the stirred reaction mixture which was allowed to stir at room temperature overnight. The mixture was washed with water (2×100 ml) and brine (1×100 ml) and the organic layer was dried and evaporated to leave a clear oil which was recrystallised from ethyl acetate/hexane to afford the title compound as a white crystalline solid (15 g, 80%). 1H NMR (360 MHz, CDCl3) δ2.44 (3H, s), 4.55 (2H, s), 7.21 (1H, s), 7.35 (2H, d, J=8.0 Hz), 7.62 (2H, d, J=8.0 Hz 7.98 (1H, s). MS (CI+) m/z 253 (M+H, 100%).